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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

Monochrome Yellow 1 sodium salt, an azo dye also known by synonyms such as Alizarin

Yellow GG and Mordant Yellow 1, offers distinct advantages in various scientific applications,

particularly in textile dyeing and biological staining.[1][2] This guide provides a comprehensive

comparison of Monochrome Yellow 1 sodium salt with similar compounds, supported by

experimental data and detailed protocols for researchers, scientists, and drug development

professionals.

Performance in Textile Dyeing
Monochrome Yellow 1 sodium salt is valued in the textile industry for its vibrant yellow hue

and its performance in dyeing natural fibers like cotton, wool, and silk, as well as synthetic

fibers like nylon.[3][4] Its properties as a mordant dye mean it forms a complex with a mordant,

typically a metal salt, which fixes the dye to the fabric, enhancing fastness properties.[5]

Comparative Fastness Properties
The key performance indicators for textile dyes are their resistance to various environmental

factors, such as light and washing. The following table summarizes the fastness ratings of

Monochrome Yellow 1 sodium salt (Mordant Yellow 1) based on standardized testing

methods.
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Fastness Property Test Standard

Rating for
Monochrome
Yellow 1 sodium
salt

Interpretation of
Rating

Light Fastness
ISO 105-B02 / AATCC

16
4-5 / 5-6 Good to Excellent

Wash Fastness

(Soaping)

ISO 105-C06 / AATCC

61
4 Good

Perspiration Fastness
ISO 105-E04 / AATCC

15
2-3 (Alkali), 4 (Acid) Fair to Good

Water Fastness
ISO 105-E01 / AATCC

107
4 Good

Ironing Fastness
ISO 105-X11 / AATCC

133
3-4 Moderate to Good

Source: World Dye Variety[4]

Advantages over Similar Compounds:

While direct comparative studies with exhaustive data are limited, the "Good to Excellent"

lightfastness of Monochrome Yellow 1 sodium salt is a significant advantage.[4] Many

natural yellow dyes, for instance, exhibit poor to moderate lightfastness. The good wash

fastness also indicates its durability in textile applications.

Application in Biological Staining and as a pH
Indicator
Monochrome Yellow 1 sodium salt serves as a biological stain and a pH indicator.[1][3] Its

utility in histology lies in its ability to provide clear color contrast for visualizing cellular

structures.

As a pH indicator, it exhibits a distinct color change, transitioning from yellow at pH 10.0 to a

brownish-orange or red at pH 12.0.[3] This property is valuable in various laboratory
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procedures and for the preparation of culture media.[1]

Comparative Performance:

Information on direct comparative studies of Monochrome Yellow 1 sodium salt with other

yellow biological stains is not readily available in the reviewed literature. However, its well-

defined pH transition range makes it a reliable choice for specific alkaline pH indication.

Experimental Protocols
To ensure reproducible and comparable results, standardized experimental protocols are

essential.

Textile Fastness Testing
Light Fastness Testing (ISO 105-B02):

This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (xenon arc lamp).[6]

Specimen Preparation: A specimen of the textile dyed with Monochrome Yellow 1 sodium
salt is prepared.

Exposure: The specimen is exposed to the light from a xenon arc lamp under specified

conditions of temperature and humidity.

Reference Materials: A set of blue wool references with known lightfastness (rated 1 to 8) are

exposed alongside the specimen.[6]

Assessment: The change in color of the test specimen is assessed by comparing it with the

change in color of the blue wool references. The lightfastness rating is the number of the

blue wool reference that shows a similar change in color.[6]

Wash Fastness Testing (AATCC Test Method 61):

This accelerated laundering test evaluates the colorfastness of textiles to home and

commercial laundering.[7][8]
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Specimen Preparation: A specimen of the dyed fabric is prepared and attached to a

multifiber test fabric.

Laundering: The specimen is placed in a stainless steel container with a specified detergent

solution and stainless steel balls. The container is then placed in a Launder-Ometer and

agitated at a specified temperature and for a specific duration to simulate five home

launderings.[7]

Rinsing and Drying: The specimen is rinsed and dried according to the standard procedure.

Assessment: The change in color of the specimen and the staining of the adjacent multifiber

test fabric are evaluated using the Gray Scale for Color Change and the Gray Scale for

Staining, respectively.[7]

Histological Staining
A general protocol for using an Alizarin dye in staining is provided below, which can be adapted

for Monochrome Yellow 1 sodium salt (Alizarin Yellow GG).

Alcian Blue and Alizarin Red Staining Protocol for Paraffin Embedded Tissues (Adaptable for

Alizarin Yellow GG):

This protocol is commonly used for visualizing cartilage and bone. Alizarin Yellow GG could

potentially be used as a counterstain.

Deparaffinization and Hydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to distilled water.

Staining with Primary Stain (e.g., Alcian Blue): Stain for the desired time to visualize specific

tissue components.

Washing: Wash gently in running tap water.

Counterstaining with Alizarin Solution:

Prepare a solution of Alizarin Yellow GG in distilled water. The pH may need to be adjusted

depending on the target structures.
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Immerse the slides in the Alizarin Yellow GG solution for a specified time.

Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol, clear

in xylene, and mount with a suitable mounting medium.[9]

Logical Workflow for Dye Performance Evaluation
The following diagram illustrates the logical workflow for evaluating the performance of a textile

dye like Monochrome Yellow 1 sodium salt.

Workflow for Textile Dye Performance Evaluation

Signaling Pathways
Currently, there is no direct evidence in the reviewed scientific literature linking Monochrome
Yellow 1 sodium salt to specific signaling pathways in the context of drug development or cell

biology. Its primary applications are based on its physicochemical properties as a dye and pH

indicator. The search for information on signaling pathways related to "salt" often retrieves

results on cellular responses to osmotic or salt stress, which is not directly relevant to the

action of this specific sodium salt compound as a dye.

In conclusion, Monochrome Yellow 1 sodium salt demonstrates significant advantages in

applications requiring good light and wash fastness. Its utility as a pH indicator is also well-

established. Further comparative studies with other synthetic yellow dyes would be beneficial to

fully elucidate its relative performance across a broader range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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